6-[4-Methyl-2-oxo-5-phenylmethoxycarbonyl-6-(4-phenylphenyl)-1,6-dihydropyrimidin-3-yl]hexanoic acid

• CAS No.: 831217-43-7
• Product Name: 6-[4-Methyl-2-oxo-5-phenylmethoxycarbonyl-6-(4-phenylphenyl)-1,6-dihydropyrimidin-3-yl]hexanoic acid
• Molecular Formula: C31H32N2O5
• Molecular Weight: 512.6 g/mol
• IUPAC Name: 6-[4-methyl-2-oxo-5-phenylmethoxycarbonyl-6-(4-phenylphenyl)-1,6-dihydropyrimidin-3-yl]hexanoic acid
• Standard InChI: InChI=1S/C31H32N2O5/c1-22-28(30(36)38-21-23-11-5-2-6-12-23)29(32-31(37)33(22)20-10-4-9-15-27(34)35)26-18-16-25(17-19-26)24-13-7-3-8-14-24/h2-3,5-8,11-14,16-19,29H,4,9-10,15,20-21H2,1H3,(H,32,37)(H,34,35)
• Standard InChIKey: GHFQWLNXJMUCGC-UHFFFAOYSA-N
• SMILES: CC1=C(C(NC(=O)N1CCCCCC(=O)O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4
• Canonical SMILES: CC1=C(C(NC(=O)N1CCCCCC(=O)O)C2=CC=C(C=C2)C3=CC=CC=C3)C(=O)OCC4=CC=CC=C4
• Appearance: Solid powder
• Description: MAL2-11B is an inhibitor of Simian Virus 40 replication. It acts by targeting the molecular chaperone function and ATPase activity of T antigen. MAL2-11B is also a MAL3-101 precursor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: MAL2-11B; MAL2 11B; MAL211B; MAL 2 11B; MAL-2-11B
• Reference: 1: Ireland AW, Gobillot TA, Gupta T, Seguin SP, Liang M, Resnick L, Goldberg MT, Manos-Turvey A, Pipas JM, Wipf P, Brodsky JL. Synthesis and structure–activity relationships of small molecule inhibitors of the simian virus 40 T antigen oncoprotein, an anti-polyomaviral target. Bioorg Med Chem. 2014 Nov 15;22(22):6490-6502. doi: 10.1016/j.bmc.2014.09.019. PubMed PMID: 25440730; PubMed Central PMCID: PMC4293281.; 2: Wright CM, Seguin SP, Fewell SW, Zhang H, Ishwad C, Vats A, Lingwood CA, Wipf P, Fanning E, Pipas JM, Brodsky JL. Inhibition of Simian Virus 40 replication by targeting the molecular chaperone function and ATPase activity of T antigen. Virus Res. 2009 Apr;141(1):71-80. doi: 10.1016/j.virusres.2008.12.018. Epub 2009 Feb 4. PubMed PMID: 19200446; PubMed Central PMCID: PMC2758074.
• PubChem Compound: 5461634
• Last Modified: Nov 11 2021